![molecular formula C20H21NO5 B214706 3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one](/img/structure/B214706.png)
3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one
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Overview
Description
3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one, also known as C16, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of indole derivatives and has been shown to exhibit a variety of biochemical and physiological effects.
Scientific Research Applications
3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential applications in scientific research. One of the most promising applications of this compound is its use as a fluorescent probe for imaging living cells. This compound has been shown to selectively bind to DNA and RNA, making it a useful tool for studying the localization and dynamics of nucleic acids in cells. This compound has also been used as a tool for studying the structure and function of proteins, as it can bind to specific amino acid residues and induce conformational changes.
Mechanism of Action
The mechanism of action of 3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one is not fully understood, but it is believed to involve the interaction of the compound with nucleic acids and proteins. This compound has been shown to bind to DNA and RNA with high affinity, and it has been suggested that this binding may interfere with the normal function of these molecules. This compound has also been shown to induce conformational changes in proteins, which may alter their activity and function.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, this compound has been shown to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for a variety of diseases.
Advantages and Limitations for Lab Experiments
3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. This compound is also stable and can be stored for long periods of time without degradation. However, this compound has some limitations for use in lab experiments. It is a relatively new compound, and its mechanism of action and physiological effects are not fully understood. In addition, this compound has not been extensively studied in vivo, and its potential toxicity and side effects are not known.
Future Directions
There are several future directions for research on 3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one. One area of research is the development of new fluorescent probes based on the structure of this compound. These probes could be used to study a variety of biological processes, including DNA replication, transcription, and translation. Another area of research is the investigation of the potential therapeutic applications of this compound. Studies could be conducted to determine the efficacy and safety of this compound as a treatment for cancer, inflammation, and other diseases. Finally, future research could focus on the development of new methods for synthesizing this compound and related compounds, as well as the optimization of existing synthesis methods to increase yields and purity.
Synthesis Methods
The synthesis of 3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one involves the reaction of 3,4-dimethoxyphenylacetic acid with ethyl acetoacetate in the presence of a base such as sodium ethoxide. The resulting product is then subjected to a series of reactions including reduction, cyclization, and oxidation to yield this compound. The synthesis of this compound has been optimized to produce high yields and purity, making it a suitable compound for scientific research.
properties
Molecular Formula |
C20H21NO5 |
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Molecular Weight |
355.4 g/mol |
IUPAC Name |
3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-1-ethyl-3-hydroxyindol-2-one |
InChI |
InChI=1S/C20H21NO5/c1-4-21-15-8-6-5-7-14(15)20(24,19(21)23)12-16(22)13-9-10-17(25-2)18(11-13)26-3/h5-11,24H,4,12H2,1-3H3 |
InChI Key |
NUGZBAGKZYUTEJ-UHFFFAOYSA-N |
SMILES |
CCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC(=C(C=C3)OC)OC)O |
Canonical SMILES |
CCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC(=C(C=C3)OC)OC)O |
Origin of Product |
United States |
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